Cas no 37102-48-0 (2-methyl-1H-Pyrrole-3-carboxylic acid)

2-methyl-1H-Pyrrole-3-carboxylic acid Properties

Names and Identifiers

• 2-methyl-1H-Pyrrole-3-carboxylic acid
• 2-Methyl-1H-pyrrole-3-carboxylic acid
• SB62050
• NSC81358
• SCHEMBL2549032
• 2-methyl-1h-pyrrole-3-carboxylicacid
• SY102543
• EN300-98523
• AKOS006350912
• MFCD01625949
• Z1203731440
• AM803795
• CHEMBL4636656
• DTXSID20292288
• 37102-48-0
• 1H-Pyrrole-3-carboxylic acid, 2-methyl-
• NSC-81358
• YBJBJOLFTYIFKP-UHFFFAOYSA-N
• BDBM50543166
• CCG-40445
• 2-Methyl-1H-pyrrole-3-carboxylic acid, AldrichCPR
• DS-17009
• 2-Methyl-3-pyrrolecarboxylic acid
• W10234
• CS-0038738
• A853115
• FT-0717613
• ALBB-018078
• DA-06366
• 3-Pyrrolecarboxylic acid, 2-methyl-
• +Expand

• MDL： MFCD01625949
• InChIKey： YBJBJOLFTYIFKP-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO2/c1-4-5(6(8)9)2-3-7-4/h2-3,7H,1H3,(H,8,9)
• SMILES： OC(C1C=CNC=1C)=O

Computed Properties

• Exact Mass: 125.04771
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 125.047678
• Heavy Atom Count: 9
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1

Experimental Properties

• PSA: 53.09
• Refractive Index: 1.586
• Boiling Point: 322.4°C at 760 mmHg
• Melting Point: 178-179 ºC
• Flash Point: 148.8°C
• Density: 1.295